![molecular formula C14H17Cl2NO B297325 2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide](/img/structure/B297325.png)
2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide
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Overview
Description
2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide, also known as Ketamine, is a widely used anesthetic and analgesic drug. It was first synthesized in 1962 and has since been used in both veterinary and human medicine. Ketamine is a non-opioid drug that has been shown to be effective in treating depression, chronic pain, and postoperative pain.
Scientific Research Applications
2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide has been extensively studied for its therapeutic potential in a variety of conditions, including depression, chronic pain, and postoperative pain. Studies have shown that this compound can rapidly alleviate symptoms of depression and suicidal ideation in patients with treatment-resistant depression. It has also been shown to be effective in reducing chronic pain, including neuropathic pain and fibromyalgia. This compound has been used as an adjunct to opioid analgesics in postoperative pain management, reducing the need for opioids and improving pain control.
Mechanism of Action
2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide acts as an antagonist at the N-methyl-D-aspartate (NMDA) receptor, which is involved in the transmission of pain signals and the regulation of mood. This compound also activates the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, which is involved in synaptic plasticity and learning and memory. The activation of the AMPA receptor is thought to contribute to the antidepressant effects of this compound.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects, including increasing the release of neurotransmitters such as glutamate and dopamine, and reducing inflammation. This compound also has cardiovascular effects, including increasing heart rate and blood pressure, and respiratory effects, including reducing respiratory rate and depth.
Advantages and Limitations for Lab Experiments
2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide has several advantages for use in laboratory experiments, including its rapid onset of action and short duration of effect. It is also relatively easy to administer and has a wide therapeutic index. However, this compound can produce a state of dissociative anesthesia, which may interfere with certain types of experiments. It can also produce unwanted side effects, such as hallucinations and delirium, which may confound experimental results.
Future Directions
There are several future directions for research on 2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide. One area of interest is the development of more selective NMDA receptor antagonists, which may be able to produce the therapeutic effects of this compound without the unwanted side effects. Another area of interest is the use of this compound in combination with other drugs, such as opioids or antidepressants, to improve pain control or enhance antidepressant effects. Finally, there is interest in the use of this compound in combination with psychotherapy, as it may enhance the effects of therapy by facilitating the formation of new neural connections.
Synthesis Methods
2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide is synthesized by the reaction of cyclohexanone and 2,5-dichlorobenzonitrile in the presence of a reducing agent, such as sodium borohydride. The reaction produces a racemic mixture of two enantiomers, S(+) and R(-) this compound. The enantiomers have different pharmacological properties, with S(+) this compound being more potent than R(-) this compound.
Properties
Molecular Formula |
C14H17Cl2NO |
---|---|
Molecular Weight |
286.2 g/mol |
IUPAC Name |
2-cyclohexyl-N-(2,5-dichlorophenyl)acetamide |
InChI |
InChI=1S/C14H17Cl2NO/c15-11-6-7-12(16)13(9-11)17-14(18)8-10-4-2-1-3-5-10/h6-7,9-10H,1-5,8H2,(H,17,18) |
InChI Key |
OQLACSYDSFEMIJ-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)CC(=O)NC2=C(C=CC(=C2)Cl)Cl |
Canonical SMILES |
C1CCC(CC1)CC(=O)NC2=C(C=CC(=C2)Cl)Cl |
Origin of Product |
United States |
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